Cas no 2361909-52-4 (Methyl 1-[4-[(prop-2-enoylamino)methyl]benzoyl]piperidine-4-carboxylate)

• Product Name: Methyl 1-[4-[(prop-2-enoylamino)methyl]benzoyl]piperidine-4-carboxylate
• CAS No: 2361909-52-4
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 5994701
• PubChem ID: 145888703
• Update Time: 2025-07-16

Methyl 1-[4-[(prop-2-enoylamino)methyl]benzoyl]piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-[4-[(prop-2-enoylamino)methyl]benzoyl]piperidine-4-carboxylate
• 2361909-52-4
• Z840349556
• methyl 1-{4-[(prop-2-enamido)methyl]benzoyl}piperidine-4-carboxylate
• EN300-26579225

• Inchi： 1S/C18H22N2O4/c1-3-16(21)19-12-13-4-6-14(7-5-13)17(22)20-10-8-15(9-11-20)18(23)24-2/h3-7,15H,1,8-12H2,2H3,(H,19,21)
• InChI Key： HYOODECVKAGYHG-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCN(C(C2C=CC(CNC(C=C)=O)=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 330.15795719g/mol
• Monoisotopic Mass: 330.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.7Ų

Additional information on Methyl 1-[4-[(prop-2-enoylamino)methyl]benzoyl]piperidine-4-carboxylate

Methyl 1-[4-[(prop-2-enoylamino)methyl]benzoyl]piperidine-4-carboxylate (CAS No. 2361909-52-4): A Comprehensive Overview

Methyl 1-[4-[(prop-2-enoylamino)methyl]benzoyl]piperidine-4-carboxylate, identified by its CAS number 2361909-52-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure, has garnered attention due to its potential applications in drug development and medicinal research. The intricate arrangement of functional groups within its molecular framework suggests a multifaceted role in biochemical interactions, making it a subject of extensive study and exploration.

The chemical structure of Methyl 1-[4-[(prop-2-enoylamino)methyl]benzoyl]piperidine-4-carboxylate encompasses several key functional groups, including an amide bond, an ester group, and a piperidine ring. These components contribute to its unique chemical properties and reactivity, which are critical for understanding its behavior in various biochemical pathways. The presence of a prop-2-enoylamino group further enhances its potential as a pharmacophore, enabling interactions with biological targets that could be exploited for therapeutic purposes.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological processes through precise targeting of specific receptors or enzymes. Methyl 1-[4-[(prop-2-enoylamino)methyl]benzoyl]piperidine-4-carboxylate has emerged as a promising candidate in this context. Its structural features allow it to engage with biological systems in ways that may lead to the discovery of new therapeutic agents. Researchers have been particularly intrigued by its potential to interact with proteins involved in inflammation and pain signaling, areas where there is an unmet need for effective treatments.

One of the most compelling aspects of Methyl 1-[4-[(prop-2-enoylamino)methyl]benzoyl]piperidine-4-carboxylate is its ability to serve as a scaffold for further chemical modifications. By altering specific parts of its structure, chemists can fine-tune its pharmacological properties to enhance efficacy and reduce side effects. This flexibility makes it an invaluable tool for medicinal chemists working on the development of new drugs. The compound's ability to undergo various chemical reactions also opens up possibilities for synthesizing derivatives with tailored functionalities.

Recent studies have begun to explore the pharmacokinetic properties of Methyl 1-[4-[(prop-2-enoylamino)methyl]benzoyl]piperidine-4-carboxylate, aiming to understand how it is processed within the body. These investigations are crucial for determining optimal dosing regimens and predicting potential drug-drug interactions. Preliminary findings suggest that the compound exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration and widespread clinical use.

The synthesis of Methyl 1-[4-[(prop-2-enoylamino)methyl]benzoyl]piperidine-4-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the expertise of the researchers involved but also contribute to the broader toolkit available for drug discovery.

The potential applications of Methyl 1-[4-[(prop-2-enoylamino)methyl]benzoyl]piperidine-4-carboxylate extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in research tools such as probes and inhibitors designed to study specific biological pathways. By providing insights into molecular mechanisms, these tools can accelerate the discovery of new therapeutic targets and lead compounds.

As research continues to uncover new possibilities for Methyl 1-[4-[(prop-2-enoylamino)methyl]benzoyl]piperidine-4-carboxylate, its significance in the field of medicinal chemistry is likely to grow. The compound's structural complexity and versatile reactivity offer a rich foundation for innovation, driving forward efforts to develop safer and more effective treatments for a wide range of diseases. The ongoing exploration of its pharmacological properties ensures that it remains at the forefront of scientific inquiry.